Cas no 518068-03-6 (Benzenecarbothioamide, N,N-diethyl-3,5-dinitro-)

• Product Name: Benzenecarbothioamide, N,N-diethyl-3,5-dinitro-
• CAS No: 518068-03-6
• MF: C₁₁H₁₃N₃O₄S
• MW: 283.303621053696
• CID: 361327
• PubChem ID: 71365961
• Update Time: 2025-04-19

Benzenecarbothioamide, N,N-diethyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, N,N-diethyl-3,5-dinitro-
• N,N-diethyl-3,5-dinitrobenzenecarbothioamide
• 518068-03-6
• N,N-Diethyl-3,5-dinitrobenzene-1-carbothioamide
• DTXSID20789340

• Inchi： 1S/C11H13N3O4S/c1-3-12(4-2)11(19)8-5-9(13(15)16)7-10(6-8)14(17)18/h5-7H,3-4H2,1-2H3
• InChI Key： ZBBUIJZKOVXLNQ-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])N(CC)CC

Computed Properties

• Exact Mass: 283.06279
• Monoisotopic Mass: 283.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 89.52